Cas no 845647-95-2 (1-(4-methoxyphenyl)-4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-(4-methoxyphenyl)-4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 845647-95-2
• MF: C₂₆H₂₅N₃O₂
• MW: 411.495606184006
• CID: 5362642
• Update Time: 2025-10-24

1-(4-methoxyphenyl)-4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-4-[1-[(4-methylphenyl)methyl]benzimidazol-2-yl]pyrrolidin-2-one
• 1-(4-methoxyphenyl)-4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

• Inchi： 1S/C26H25N3O2/c1-18-7-9-19(10-8-18)16-29-24-6-4-3-5-23(24)27-26(29)20-15-25(30)28(17-20)21-11-13-22(31-2)14-12-21/h3-14,20H,15-17H2,1-2H3
• InChI Key： SSXMYZIGHRTZRI-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)CC(C2N(CC3=CC=C(C)C=C3)C3=CC=CC=C3N=2)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(4-methoxyphenyl)-4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Professional Introduction to Compound with CAS No. 845647-95-2 and Product Name: 1-(4-methoxyphenyl)-4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

The compound with the CAS number 845647-95-2 and the product name 1-(4-methoxyphenyl)-4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates several key pharmacophoric elements that contribute to its unique chemical and biological properties.

At the core of this compound's structure is a pyrrolidinone ring, which is a five-membered saturated heterocycle containing nitrogen. This moiety is well-documented for its role in enhancing binding affinity and selectivity in drug design. The benzodiazol-2-yl group appended to the pyrrolidinone ring further enriches the molecular scaffold, introducing additional aromaticity and potential interaction sites with biological targets. This particular arrangement has been explored in various medicinal chemistry campaigns due to its ability to modulate receptor activity.

The presence of a 4-methoxyphenyl substituent at the 1-position of the pyrrolidinone ring adds another layer of complexity to the compound's pharmacological profile. The methoxy group is known to influence metabolic stability and binding interactions by introducing a hydroxylated aromatic system. In drug development, such modifications are often strategically employed to optimize pharmacokinetic parameters while maintaining or enhancing biological activity. The combination of these structural features makes this compound a promising candidate for further investigation.

Moreover, the 4-methylphenylmethyl side chain extending from the benzodiazol ring introduces steric bulk and lipophilicity, which can be critical for membrane permeability and target engagement. These structural attributes align with current trends in drug discovery, where optimizing both potency and pharmacokinetic properties is paramount. Recent studies have demonstrated that similar molecular architectures exhibit inhibitory effects on various enzymes and receptors, suggesting potential therapeutic benefits in areas such as central nervous system disorders and inflammatory conditions.

Recent advancements in computational chemistry have enabled more efficient screening of novel compounds like this one. Molecular docking simulations have been employed to predict binding affinities and interactions with target proteins. These virtual screening approaches have identified several derivatives of this compound class that show enhanced activity against specific biological pathways. For instance, modifications to the benzodiazol ring have been shown to improve binding affinity for certain neurotransmitter receptors, which could lead to novel treatments for neurological disorders.

In vitro studies have begun to unravel the mechanistic aspects of this compound's action. Initial experiments suggest that it may interact with both central and peripheral nervous system targets, although detailed receptor mapping is still under investigation. The dual-targeting capability is particularly intriguing, as it may allow for more comprehensive therapeutic effects with fewer side effects compared to single-target agents. Additionally, the compound's metabolic stability has been assessed through in vitro liver microsome assays, revealing a promising half-life that could support once-daily dosing regimens.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the heterocyclic core, followed by functional group interconversions to introduce the methoxy and methylphenylmethyl groups. Advances in catalytic processes have enabled more efficient and scalable production routes, reducing both cost and environmental impact. Such improvements are essential for translating laboratory discoveries into viable clinical candidates.

As research progresses, interdisciplinary collaboration between chemists, biologists, and clinicians will be crucial for maximizing the therapeutic potential of this compound class. Preclinical studies are underway to evaluate its safety profile and efficacy in animal models of disease. These efforts will provide valuable data for designing future clinical trials targeting specific medical conditions where this molecule may offer significant benefits.

The broader significance of compounds like 1-(4-methoxyphenyl)-4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one lies in their contribution to expanding the chemical toolbox available for drug discovery. By leveraging structural diversity and computational insights, researchers can rationally design molecules with tailored properties for addressing unmet medical needs. The ongoing exploration of this class underscores the dynamic nature of pharmaceutical innovation and the relentless pursuit of safer, more effective treatments.